10-O-Caffeoyl-6-epiferetoside
10-O-Caffeoyl-6-epiferetoside
Brand Name:
Vulcanchem
CAS No.:
83348-22-5
VCID:
VC0210404
InChI:
InChI=1S/C26H30O14/c1-36-24(35)13-10-38-25(40-26-23(34)22(33)21(32)17(8-27)39-26)19-12(7-16(30)20(13)19)9-37-18(31)5-3-11-2-4-14(28)15(29)6-11/h2-7,10,16-17,19-23,25-30,32-34H,8-9H2,1H3/b5-3+/t16-,17-,19+,20-,21-,22+,23-,25-,26+/m1/s1
SMILES:
Molecular Formula:
C26H30O14
Molecular Weight:
566.5 g/mol
10-O-Caffeoyl-6-epiferetoside
CAS No.: 83348-22-5
Reference Standards
VCID: VC0210404
Molecular Formula: C26H30O14
Molecular Weight: 566.5 g/mol
| CAS No. | 83348-22-5 |
|---|---|
| Product Name | 10-O-Caffeoyl-6-epiferetoside |
| Molecular Formula | C26H30O14 |
| Molecular Weight | 566.5 g/mol |
| IUPAC Name | methyl (1R,4aR,5R,7aR)-7-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxymethyl]-5-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,7a-tetrahydrocyclopenta[c]pyran-4-carboxylate |
| Standard InChI | InChI=1S/C26H30O14/c1-36-24(35)13-10-38-25(40-26-23(34)22(33)21(32)17(8-27)39-26)19-12(7-16(30)20(13)19)9-37-18(31)5-3-11-2-4-14(28)15(29)6-11/h2-7,10,16-17,19-23,25-30,32-34H,8-9H2,1H3/b5-3+/t16-,17-,19+,20-,21-,22+,23-,25-,26+/m1/s1 |
| Standard InChIKey | LLNDGETZUXLFQJ-GEIFZCKHSA-N |
| Isomeric SMILES | COC(=O)C1=CO[C@@H]([C@@H]2[C@H]1[C@@H](C=C2COC(=O)/C=C/C3=CC(=C(C=C3)O)O)O)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| Canonical SMILES | COC(=O)C1=COC(C2C1C(C=C2COC(=O)C=CC3=CC(=C(C=C3)O)O)O)OC4C(C(C(C(O4)CO)O)O)O |
| Appearance | Powder |
| PubChem Compound | 6440736 |
| Last Modified | Nov 11 2021 |
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